Cas no 2243571-17-5 (tert-butyl 4-chloro-6-oxo-5,8-dihydropyrido[3,4-d]pyrimidine-7-carboxylate)

• Product Name: tert-butyl 4-chloro-6-oxo-5,8-dihydropyrido[3,4-d]pyrimidine-7-carboxylate
• CAS No: 2243571-17-5
• MF: C₁₂H₁₄ClN₃O₃
• MW: 283.710861682892
• CID: 6794519
• Update Time: 2025-10-31

tert-butyl 4-chloro-6-oxo-5,8-dihydropyrido[3,4-d]pyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-chloro-6-oxo-5,8-dihydropyrido[3,4-d]pyrimidine-7-carboxylate
• 1,1-Dimethylethyl 4-chloro-5,8-dihydro-6-oxopyrido[3,4-d]pyrimidine-7(6H)-carboxylate

• Inchi： 1S/C12H14ClN3O3/c1-12(2,3)19-11(18)16-5-8-7(4-9(16)17)10(13)15-6-14-8/h6H,4-5H2,1-3H3
• InChI Key： QIGODXPQTOLRTE-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2CC(=O)N(C(OC(C)(C)C)=O)CC2=N1

Experimental Properties

• Density: 1.354±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 477.7±45.0 °C(Predicted)
• pka: -1.35±0.20(Predicted)

Additional information on tert-butyl 4-chloro-6-oxo-5,8-dihydropyrido[3,4-d]pyrimidine-7-carboxylate

Comprehensive Overview of tert-butyl 4-chloro-6-oxo-5,8-dihydropyrido[3,4-d]pyrimidine-7-carboxylate (CAS No. 2243571-17-5)

tert-butyl 4-chloro-6-oxo-5,8-dihydropyrido[3,4-d]pyrimidine-7-carboxylate (CAS No. 2243571-17-5) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound belongs to the pyrido[3,4-d]pyrimidine family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities and applications in drug discovery. The presence of a tert-butyl ester group and a chloro substituent at the 4-position makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of kinase inhibitors and anticancer agents.

In recent years, the demand for pyrido[3,4-d]pyrimidine derivatives has surged due to their potential therapeutic applications. Researchers are particularly interested in how tert-butyl 4-chloro-6-oxo-5,8-dihydropyrido[3,4-d]pyrimidine-7-carboxylate can be utilized in the design of small-molecule inhibitors targeting specific enzymes or signaling pathways. Its structural features, such as the dihydropyrido core and carboxylate functionality, allow for further derivatization, making it a versatile building block in medicinal chemistry.

One of the key advantages of this compound is its compatibility with modern synthetic techniques, such as microwave-assisted synthesis and flow chemistry. These methods enable faster and more efficient production, which aligns with the growing trend toward sustainable and scalable chemical processes. Additionally, the tert-butyl protecting group enhances the compound's stability during reactions, facilitating its use in multi-step syntheses.

The compound's CAS No. 2243571-17-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its synthetic routes, spectroscopic data (e.g., NMR, IR, and MS), and potential biological activities. Researchers also explore its role in the development of targeted therapies, especially in oncology and inflammatory diseases, where pyrido[3,4-d]pyrimidine scaffolds have shown promise.

From a regulatory perspective, tert-butyl 4-chloro-6-oxo-5,8-dihydropyrido[3,4-d]pyrimidine-7-carboxylate is not classified as a hazardous material, making it easier to handle in laboratory settings. However, standard safety protocols, such as the use of personal protective equipment (PPE) and proper ventilation, should always be followed. Its non-toxic profile and compatibility with green chemistry principles further enhance its appeal to researchers aiming to minimize environmental impact.

In conclusion, tert-butyl 4-chloro-6-oxo-5,8-dihydropyrido[3,4-d]pyrimidine-7-carboxylate (CAS No. 2243571-17-5) represents a critical intermediate in modern drug discovery and organic synthesis. Its unique structural attributes, combined with its applicability in innovative therapeutic areas, position it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in the development of next-generation pharmaceuticals.